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Compound of Interest

Compound Name: hCAII-IN-8

Cat. No.: B10855091 Get Quote

These application notes provide a detailed protocol for determining the inhibitory activity of

hCAII-IN-8 against human carbonic anhydrase II (hCAII) using a colorimetric assay. This

document is intended for researchers, scientists, and professionals in the field of drug

development.

Introduction
Human carbonic anhydrase II (hCAII) is a zinc-metalloenzyme that plays a crucial role in

various physiological processes, including pH homeostasis, CO2 transport, and respiration.[1]

Its involvement in pathological conditions such as glaucoma, epilepsy, and some cancers has

made it a significant therapeutic target.[1] hCAII-IN-8 is a potent and highly selective amide

inhibitor of hCAII.[2] This document describes a robust and reproducible method to

characterize the inhibitory potency of hCAII-IN-8 by monitoring the esterase activity of hCAII.

The assay is based on the enzymatic hydrolysis of a colorless substrate, 4-nitrophenyl acetate

(p-NPA), to a yellow-colored product, 4-nitrophenol.[1] The rate of formation of 4-nitrophenol is

monitored spectrophotometrically at 405 nm. In the presence of an inhibitor like hCAII-IN-8, the

rate of this reaction decreases, and the extent of this decrease is proportional to the inhibitor's

concentration and potency.[1]

Signaling Pathway of Carbonic Anhydrase II
The catalytic activity of hCAII is fundamental to cellular pH regulation. The enzyme catalyzes

the reversible hydration of carbon dioxide (CO2) to bicarbonate (HCO3-) and a proton (H+).
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This reaction is a critical step in the transport of CO2 from tissues to the lungs and in

maintaining the acid-base balance in various tissues and biological fluids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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